1-(6-Ethoxy-5-methylpyridin-3-yl)propan-1-one

• Molecular Formula: C11H15NO2
• Molecular Weight: 193.24 g/mol
• IUPAC Name: 1-(6-ethoxy-5-methylpyridin-3-yl)propan-1-one
• InChI: InChI=1S/C11H15NO2/c1-4-10(13)9-6-8(3)11(12-7-9)14-5-2/h6-7H,4-5H2,1-3H3
• InChI Key: MQYRQBTVCUIHLF-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)C1=CN=C(C(=C1)C)OCC

Description

1-(6-Ethoxy-5-methylpyridin-3-yl)propan-1-one is a heterocyclic compound with the molecular formula C11H15NO2 and a molecular weight of 193.24 g/mol . It is a pyridine derivative, which is a class of organic compounds characterized by a six-membered ring containing one nitrogen atom.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(6-Ethoxy-5-methylpyridin-3-yl)propan-1-one typically involves the reaction of 6-ethoxy-5-methylpyridine with propanone under specific conditions. The reaction is often carried out in the presence of a catalyst and under controlled temperature and pressure to ensure high yield and purity .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using automated reactors and continuous flow processes. These methods are designed to optimize the reaction conditions, reduce production costs, and ensure consistent quality of the final product .

Chemical Reactions Analysis

Types of Reactions

1-(6-Ethoxy-5-methylpyridin-3-yl)propan-1-one undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding carboxylic acids or other oxidized derivatives.

Reduction: Reduction reactions can convert the ketone group to an alcohol.

Substitution: The ethoxy and methyl groups can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are typically used.

Substitution: Substitution reactions may involve reagents like halogens (e.g., chlorine, bromine) or nucleophiles (e.g., amines, thiols).

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids, while reduction may produce alcohols .

Scientific Research Applications

1-(6-Ethoxy-5-methylpyridin-3-yl)propan-1-one has various applications in scientific research, including:

Chemistry: Used as a building block in the synthesis of more complex heterocyclic compounds.

Biology: Investigated for its potential biological activities, such as antimicrobial or anticancer properties.

Medicine: Explored as a potential lead compound for drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 1-(6-Ethoxy-5-methylpyridin-3-yl)propan-1-one involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways depend on the specific application and context of use .

Comparison with Similar Compounds

Similar Compounds

• 1-(6-Ethoxy-5-methylpyridin-3-yl)ethanone
• 1-(6-Ethoxy-5-methylpyridin-3-yl)butan-1-one
• 1-(6-Ethoxy-5-methylpyridin-3-yl)pentan-1-one

Uniqueness

1-(6-Ethoxy-5-methylpyridin-3-yl)propan-1-one is unique due to its specific structural features, such as the ethoxy and methyl groups on the pyridine ring. These features influence its chemical reactivity and biological activity, distinguishing it from other similar compounds .